Cas no 132210-25-4 (2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride)

2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride structure
132210-25-4 structure
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4
C12H14Cl2N2O3
305.1572
MFCD19440796
819829
71463649

2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Properties

Names and Identifiers

    • 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
    • 2-Amino-3-(1,2-dihydro-2-oxo-4-quinolyl)propionic acid dihydrochloride
    • alpha-Amino-1,2-dihydro-2-oxo-4-quinolinepropanoic acid hydrochloride
    • 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoicaciddihydrochloride
    • propanoic acid dihydrochloride
    • 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)
    • C12H14Cl2N2O3
    • 5943AA
    • AX8229358
    • 3-(2-Oxo-1,2-dihydroquinolin-4-yl)alanine--hydrogen chloride (1/2)
    • 4-Quinolinepropanoic acid, alpha-amino-1,2-dihydro-2-oxo-, hydrochloride (1:2)
    • DB-192387
    • 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoic acid;dihydrochloride
    • DTXSID30855646
    • 2-Amino-3-(2-oxo-1 pound not2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
    • DS-10895
    • 2-AMINO-3-(2-OXO-1H-QUINOLIN-4-YL)PROPANOIC ACID DIHYDROCHLORIDE
    • 132210-25-4
    • MFCD19440796
    • AKOS016000983
    • 2-AMino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
    • +Expand
    • MFCD19440796
    • KQVSXYDHVMTBAL-UHFFFAOYSA-N
    • 1S/C12H12N2O3.2ClH/c13-9(12(16)17)5-7-6-11(15)14-10-4-2-1-3-8(7)10;;/h1-4,6,9H,5,13H2,(H,14,15)(H,16,17);2*1H
    • Cl[H].Cl[H].O=C1C([H])=C(C2=C([H])C([H])=C([H])C([H])=C2N1[H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]

Computed Properties

  • 304.0381477g/mol
  • 5
  • 4
  • 3
  • 304.0381477g/mol
  • 19
  • 365
  • 0
  • 0
  • 1
  • 0
  • 0
  • 3
  • 92.4

2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0010V7-1g
4-Quinolinepropanoic acid, α-amino-1,2-dihydro-2-oxo-, hydrochloride (1:2)
132210-25-4 98%
1g
$123.00
A2B Chem LLC
AA46979-1g
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4 98%
1g
$81.00 2024-04-20
abcr
AB514539-
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride; .
132210-25-4
€190.50 2022-07-29
Ambeed
A347673-25g
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4 97%
25g
$93.0
Chemenu
CM143989-10g
2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4 97%
10g
$148
ChemScence
CS-0156029-25g
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4
25g
$110.0 2022-04-27
eNovation Chemicals LLC
D761136-1g
4-Quinolinepropanoic acid, -amino-1,2-dihydro-2-oxo-, hydrochloride (1:2)
132210-25-4 97%
1g
$270
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A95520-1g
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4
1g
¥328.0 2021-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XU492-1g
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
132210-25-4 97%
1g
75CNY

2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Related Literature

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